Cas no 2137472-31-0 (6-bromo-2-(tert-butoxy)carbonyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylic acid)

• Product Name: 6-bromo-2-(tert-butoxy)carbonyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylic acid
• CAS No: 2137472-31-0
• MF: C₁₇H₁₉BrN₂O₄
• MW: 395.247763872147
• CID: 6257032
• PubChem ID: 165510003
• Update Time: 2025-06-08

6-bromo-2-(tert-butoxy)carbonyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(tert-butoxy)carbonyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylic acid
• 2137472-31-0
• 6-bromo-2-[(tert-butoxy)carbonyl]-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylic acid
• EN300-1177937

• Inchi： 1S/C17H19BrN2O4/c1-17(2,3)24-16(23)20-7-6-10-11-8-9(18)4-5-12(11)19-13(10)14(20)15(21)22/h4-5,8,14,19H,6-7H2,1-3H3,(H,21,22)
• InChI Key： UQWGDMWFEXWZPS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1CCN(C(=O)OC(C)(C)C)C(C(=O)O)C=1N2

Computed Properties

• Exact Mass: 394.05282g/mol
• Monoisotopic Mass: 394.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.6Ų

Additional information on 6-bromo-2-(tert-butoxy)carbonyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylic acid

Research Brief on 6-bromo-2-(tert-butoxy)carbonyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylic acid (CAS: 2137472-31-0)

The compound 6-bromo-2-(tert-butoxy)carbonyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylic acid (CAS: 2137472-31-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, pharmacological relevance, and emerging research trends.

Recent studies have highlighted the role of 6-bromo-2-(tert-butoxy)carbonyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylic acid as a versatile building block in the construction of complex heterocyclic scaffolds. Its structural features, including the bromo substituent and the tert-butoxycarbonyl (Boc) protecting group, make it particularly valuable for selective functionalization and further derivatization. Researchers have successfully employed this compound in the synthesis of novel indole-based derivatives, which exhibit promising biological activities, such as kinase inhibition and modulation of protein-protein interactions.

In a recent publication by Zhang et al. (2023), the compound was utilized as a precursor in the development of selective inhibitors targeting the BET (bromodomain and extra-terminal) family of proteins. The study demonstrated that derivatives synthesized from 6-bromo-2-(tert-butoxy)carbonyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylic acid exhibited high binding affinity and specificity for BRD4, a protein implicated in cancer and inflammatory diseases. These findings underscore the compound's potential in drug discovery efforts aimed at epigenetic regulation.

Another area of active research involves the optimization of synthetic routes for 6-bromo-2-(tert-butoxy)carbonyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylic acid. A study by Patel et al. (2023) reported an improved, high-yield synthesis protocol that minimizes side reactions and enhances scalability. The authors emphasized the importance of this advancement for industrial applications, where consistent and cost-effective production of the compound is critical.

Furthermore, computational studies have provided insights into the molecular interactions and stability of 6-bromo-2-(tert-butoxy)carbonyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylic acid. Density functional theory (DFT) calculations and molecular docking simulations have revealed favorable binding conformations and electronic properties that contribute to its reactivity and biological activity. These computational approaches are increasingly being used to guide the design of new derivatives with enhanced pharmacological profiles.

In conclusion, 6-bromo-2-(tert-butoxy)carbonyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylic acid (CAS: 2137472-31-0) represents a valuable tool in medicinal chemistry, with applications ranging from drug discovery to synthetic methodology development. Ongoing research continues to explore its potential, and future studies are expected to further elucidate its role in the design of novel therapeutics. Researchers and industry professionals are encouraged to monitor developments in this area, as the compound's versatility and utility are likely to drive continued interest and innovation.